Cas no 934001-94-2 ((4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol)

• Product Name: (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol
• CAS No: 934001-94-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD17179605
• CID: 5611803
• PubChem ID: 102158819
• Update Time: 2025-05-25

(4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• DTXSID801291232
• 4-Bromo-5-phenyl-3-isoxazolemethanol
• 4-Bromo-5-phenylisoxazole-3-methanol
• 934001-94-2
• (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol
• EN300-8663522

• MDL： MFCD17179605
• Inchi： 1S/C10H8BrNO2/c11-9-8(6-13)12-14-10(9)7-4-2-1-3-5-7/h1-5,13H,6H2
• InChI Key： QQXFSHUGDQQNDH-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol

The Compound CAS No. 934001-94-2: (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol

The compound with CAS No. 934001-94-2, commonly referred to as (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a methanol group attached to a 1,2-oxazole ring, which is further substituted with a bromine atom at position 4 and a phenyl group at position 5. These structural elements contribute to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. The presence of the bromine atom in the structure of (4-bromo-5-phenyl-1,2-oxazol-3-yl)methanol introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to biological targets. Additionally, the phenyl group enhances the molecule's hydrophobicity, potentially improving its pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in Journal of Medicinal Chemistry demonstrated that (4-bromo-5-phenyl-1,2-oxazol-3-y)methanol exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests its potential as a candidate for developing novel anti-inflammatory agents.

In addition to its pharmacological properties, the synthesis of this compound has been optimized through advanced methodologies. Traditional synthetic routes often involved multi-step reactions with low yields; however, recent advancements have enabled the development of more efficient protocols. For example, a report in Organic Letters described a one-pot synthesis strategy utilizing microwave-assisted conditions to achieve high yields of (4-bromo-5-phenyl-1,2-oxazol-3-y)methanol with improved purity.

The structural versatility of this compound also makes it an attractive candidate for further functionalization. By modifying the substituents on the oxazole ring or altering the methanol group, researchers can explore a wide range of chemical space for discovering new bioactive molecules. For instance, replacing the bromine atom with other halogens or introducing additional functional groups could lead to compounds with enhanced selectivity and efficacy.

In conclusion, CAS No. 934001–94–2 represents a valuable compound in contemporary organic chemistry and pharmacology. Its unique structure and promising biological activities make it a focal point for ongoing research efforts aimed at advancing drug discovery and development.